1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H22N2O3/c1-11-4-5-14(20-11)10-16(3)15(19)13-6-8-17(9-7-13)12(2)18/h4-5,13H,6-10H2,1-3H3
• InChI Key: PCNRLPYSQOBUHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide, also known as AMF-26, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of piperidine carboxamides and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide has been shown to act as a selective antagonist of the dopamine D2 receptor and a partial agonist of the sigma-1 receptor. This dual mechanism of action may contribute to its potential therapeutic effects in certain conditions.
Biochemical and Physiological Effects
Studies have shown that 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide can modulate the release of dopamine in the brain, which may have implications for the treatment of drug addiction and other disorders. Additionally, it has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide is its selectivity for specific receptors, which allows for more targeted studies of their function. However, its limited solubility in water may make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research involving 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide. One area of interest is the development of more potent and selective analogs of this compound for use in drug development. Additionally, further studies are needed to elucidate the exact mechanisms of action of 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide and its potential therapeutic applications in various conditions.

Synthesis Methods

The synthesis of 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide involves the reaction of 5-methylfurfural with N-methylpiperidine-4-carboxylic acid, followed by acetylation of the resulting product. This method has been optimized to produce high yields of 1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide with good purity.

Scientific Research Applications

1-acetyl-N-methyl-N-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide has been used in several scientific studies as a tool to investigate the role of certain receptors and neurotransmitters in the brain. Specifically, it has been studied for its effects on the dopamine D2 receptor and the sigma-1 receptor. These receptors are involved in various physiological and pathological processes, including drug addiction, depression, and schizophrenia.